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Compound of Interest |

Compound Name: 2-Butyl-6-methylphenol
CAS No.: 17269-96-4
Cat. No.: B8589586
Get Quote
. J

CAS No: 2219-82-1 (2-tert-Butyl-6-methylphenol) Hazard Classification: Skin Corr.[1][2][3] 1B
(Causes severe burns), Eye Dam. 1, Aquatic Chronic 2.[2]

Part 1: Executive Hazard Analysis (The "Why")

As a Senior Application Scientist, | often see researchers underestimate alkyl-substituted
phenols. While the tert-butyl group adds steric bulk, reducing volatility compared to pure
phenol, it does not negate the corrosive potential of the hydroxyl group.[2]

2-Butyl-6-methylphenol (melting point ~24-27°C) exists at the thermodynamic border
between solid and liquid.[1][2] This phase instability creates a unique risk profile: you may
encounter it as a crystalline solid that dusts, or a supercooled liquid that splashes.[]

The Mechanism of Injury: Like other phenols, this compound is a protein denaturant.[2] It does
not merely "burn” via acidity; it penetrates the stratum corneum, disrupts cellular proteins, and
causes necrosis.[2] The local anesthetic effect of phenols can sometimes delay the sensation
of pain, leading to prolonged exposure before the victim realizes they have been contaminated.

[2]
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Part 2: The Barrier Strategy (PPE Selection)[3]

Do not rely on generic "lab safety" rules. For Corrosive 1B phenols, your PPE must be a
validated system.[2]

1. Hand Protection: The "Time-to-Breakthrough" Reality

Standard thin nitrile gloves (4 mil) are insufficient for prolonged contact with phenols.[2]
Phenolic compounds can swell and permeate nitrile rubber.[2]

Est. Breakthrough Usage

Glove Material Thickness ] .
Time Recommendation
) ) Mandatory for spill
Silver Shield / 4H
~2.7 mil > 480 min cleanup or immersion.

(Laminate)

[2]

Recommended for
Neoprene / Butyl

> 15 mil > 240 min handling large liquid
Rubber

volumes.[2]

Acceptable only for

. . weighing small solids.
Double Nitrile (High

5 mil (x2) <15 min (Splash only)  [2] Change
Grade) ] ]
immediately upon
splash.
Permeable and
Latex N/A DO NOT USE

degrades rapidly.[2]

Scientist’s Note: If you are performing complex synthesis where dexterity is required, wear
Silver Shield laminate gloves as a liner, with Nitrile gloves on top for grip.[2] This provides

chemical impermeability and tactile control.[2]
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2. Respiratory & Eye Defense[2][4]

o Eyes: Safety glasses are inadequate.[2] You must wear Chemical Splash Goggles (indirect
venting).[2] If handling >100g or heating the substance, add a Face Shield to protect the
neck and chin from corrosive splashes.[2]

e Lungs: At room temperature, vapor pressure is low.[2] However, if the solid is dusty or the
liquid is heated, use a Half-mask respirator with P100/OV (Organic Vapor) cartridges.[2]

Part 3: Operational Protocol & Workflow

This protocol treats the substance as a "Phase-Shifting Corrosive."[2]

Experimental Workflow Diagram

The following logic flow dictates your safety actions based on the physical state of the reagent.
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Start: Risk Assessment

Check Physical State
(T_melt ~24°C)

State: Solid/Crystalline State: Liquid/Melted

PPE: Double Nitrile + PPE: Silver Shield Liner +
Goggles + Fume Hood Face Shield + Apron

l :

Action: Anti-static Weighing Action: Positive Displacement
(Avoid Dust) (Viscous Liquid)

N7

Decontamination:
Wipe surfaces with Ethanol/PEG

Disposal: Solid/Liquid

Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision matrix for handling 2-Butyl-6-methylphenol based on physical state.

Step-by-Step Handling Procedures
A. Handling the Solid (Weighing)

» Engineering Control: Work strictly inside a chemical fume hood.
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» Static Control: Use an anti-static gun or ionizer if the crystals are flighty.[2] Phenolic dust on
the skin is just as corrosive as the liquid.[2]

e Transfer: Use a disposable spatula.[2] Do not reuse spatulas to prevent cross-contamination
of the bulk container.[2]

B. Handling the Liquid (Melting & Pipetting)[2]

e Melting: If the material has solidified in the bottle, place the container in a warm water bath
(<40°C). Do not use a heat gun (risk of hotspots and pressure buildup).[2]

e Pipetting: The liquid may be viscous.[2] Use a positive displacement pipette to ensure
accuracy and prevent dripping.[2]

o Drip Management: Place an absorbent pad (benchkote) specifically under your working area.
[2] Change it immediately if a drop falls.[2]

Part 4: Emergency Response & Disposal[3]

The "PEG" Protocol (Verification Required) While water is the universal solvent for
decontamination, standard phenol safety protocols often utilize Polyethylene Glycol 300 or 400
(PEG) mixed with ethanol for skin decontamination, as phenols have limited solubility in water
and can be "driven" deeper into the skin by water alone.[2]

o Immediate Action: If available, swab the skin with PEG 300/Ethanol.[2]
e Secondary Action: Rinse with copious amounts of water for at least 15 minutes.[2]

» Medical: Seek evaluation immediately.[2][5] Report the chemical as a "Corrosive Alkyl
Phenol."[2]

Disposal Plan

e Segregation: Do not mix with oxidizing agents (e.g., nitric acid) in the waste stream; this can
cause exothermic reactions.[]

o Container: Collect in a dedicated "Organic Toxic/Corrosive" waste container.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://www.thegoodscentscompany.com/data/rw1043221.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16863~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:16:20~~2%206-Di-tert-butyl-4-methylphenol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8589586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e Labeling: Clearly mark the waste tag with "Phenolic Derivative - Corrosive."[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8589586?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8589586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

